3beta,21-Dihydroxy-16alpha-methylpregn-5-en-20-one 21-acetate
3beta,21-Dihydroxy-16alpha-methylpregn-5-en-20-one 21-acetate
Brand Name:
Vulcanchem
CAS No.:
1173-09-7
VCID:
VC20942920
InChI:
InChI=1S/C24H36O4/c1-14-11-20-18-6-5-16-12-17(26)7-9-23(16,3)19(18)8-10-24(20,4)22(14)21(27)13-28-15(2)25/h5,14,17-20,22,26H,6-13H2,1-4H3/t14-,17+,18-,19+,20+,22-,23+,24+/m1/s1
SMILES:
CC1CC2C3CC=C4CC(CCC4(C3CCC2(C1C(=O)COC(=O)C)C)C)O
Molecular Formula:
C24H36O4
Molecular Weight:
388.5 g/mol
3beta,21-Dihydroxy-16alpha-methylpregn-5-en-20-one 21-acetate
CAS No.: 1173-09-7
Cat. No.: VC20942920
Molecular Formula: C24H36O4
Molecular Weight: 388.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1173-09-7 |
|---|---|
| Molecular Formula | C24H36O4 |
| Molecular Weight | 388.5 g/mol |
| IUPAC Name | [2-[(3S,8S,9S,10R,13S,14S,16R,17S)-3-hydroxy-10,13,16-trimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate |
| Standard InChI | InChI=1S/C24H36O4/c1-14-11-20-18-6-5-16-12-17(26)7-9-23(16,3)19(18)8-10-24(20,4)22(14)21(27)13-28-15(2)25/h5,14,17-20,22,26H,6-13H2,1-4H3/t14-,17+,18-,19+,20+,22-,23+,24+/m1/s1 |
| Standard InChI Key | LIZWBGZACPSUNY-MDXUQPGDSA-N |
| Isomeric SMILES | C[C@@H]1C[C@H]2[C@@H]3CC=C4C[C@H](CC[C@@]4([C@H]3CC[C@@]2([C@H]1C(=O)COC(=O)C)C)C)O |
| SMILES | CC1CC2C3CC=C4CC(CCC4(C3CCC2(C1C(=O)COC(=O)C)C)C)O |
| Canonical SMILES | CC1CC2C3CC=C4CC(CCC4(C3CCC2(C1C(=O)COC(=O)C)C)C)O |
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